1-((5-Cyclopropylpyridin-3-yl)methyl)-3-(3,4-dimethylphenyl)urea

• IUPAC Name: 1-[(5-cyclopropylpyridin-3-yl)methyl]-3-(3,4-dimethylphenyl)urea
• InChI: InChI=1S/C18H21N3O/c1-12-3-6-17(7-13(12)2)21-18(22)20-10-14-8-16(11-19-9-14)15-4-5-15/h3,6-9,11,15H,4-5,10H2,1-2H3,(H2,20,21,22)
• InChI Key: SAECGCQIRSQGHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)NCC2=CC(=CN=C2)C3CC3)C
• Molecular Formula: C18H21N3O
• Molecular Weight: 295.4 g/mol

Description

1-((5-Cyclopropylpyridin-3-yl)methyl)-3-(3,4-dimethylphenyl)urea, also known as CPI-637, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of urea derivatives and has been found to exhibit promising pharmacological properties.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis and characterization of urea derivatives, including those with specific structural motifs similar to 1-((5-Cyclopropylpyridin-3-yl)methyl)-3-(3,4-dimethylphenyl)urea, are fundamental in medicinal chemistry for their applications in drug development. For example, the synthesis of 1-methyl-3-(5-nitropyridin-2-yl) urea demonstrates a high-yield method for producing intermediates for small molecule anticancer drugs (Zhang et al., 2019). Such synthetic methods and chemical characterizations provide a basis for the development of novel therapeutic agents.

Molecular Structure and Conformation

Understanding the crystal structure and molecular conformation of urea derivatives is crucial for their application in drug design and material science. Studies like the crystal structure analysis of unsymmetrically N-nor-dehydroabietyl-N′-isopropyl urea reveal the complex molecular arrangements and interactions that can influence the physical and chemical properties of these compounds, thus informing their potential applications (Rao et al., 2010).

Biochemical Interactions and Inhibitory Activities

The biochemical interactions and inhibitory activities of urea derivatives are of significant interest for therapeutic applications. Research on the complexation-induced unfolding of heterocyclic ureas highlights the potential of these compounds in forming hydrogen-bonded complexes that could have implications in the development of molecular devices and therapeutic agents (Corbin et al., 2001). Similarly, the development of indirect competitive ELISA for determining urea herbicides illustrates the application of urea derivatives in environmental and agricultural chemistry to monitor and control the presence of herbicides in soil and food products (Fang-shi, 2007).